3-(Furan-2-yl)-6-[5-(3-nitrophenyl)furan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(furan-2-yl)-6-[5-(3-nitrophenyl)furan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H9N5O4S/c23-22(24)11-4-1-3-10(9-11)12-6-7-14(26-12)16-20-21-15(13-5-2-8-25-13)18-19-17(21)27-16/h1-9H
• InChI Key: CCWGUBOXELMCHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C3=NN4C(=NN=C4S3)C5=CC=CO5
• Molecular Formula: C17H9N5O4S
• Molecular Weight: 379.4 g/mol

Description

3-(Furan-2-yl)-6-[5-(3-nitrophenyl)furan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C17H9N5O4S and its molecular weight is 379.35. The purity is usually 95%.
BenchChem offers high-quality 3-(Furan-2-yl)-6-[5-(3-nitrophenyl)furan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Furan-2-yl)-6-[5-(3-nitrophenyl)furan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

This compound and its derivatives have been evaluated for their potential anticancer activities. A study by Chowrasia et al. (2017) synthesized fluorinated derivatives of this compound, showing moderate to good antiproliferative potency against various cancer cell lines, such as human breast cancer (MCF7), human osteosarcoma (SaOS-2), and human myeloid leukemia (K562) cells. The fluorine substitution was suggested as a promising approach for developing anticancer drugs (Chowrasia et al., 2017).

Antimicrobial Activity

Another significant application of this compound lies in its antimicrobial efficacy. Badr and Barwa (2011) synthesized new series of fused 1,2,4-triazoles including this compound and evaluated their antibacterial activity, showing interesting results against Staphylococcus aureus. The study highlights the compound's potential as a basis for developing new antibacterial agents (Badr & Barwa, 2011).

Antiviral and Antifungal Applications

Khan et al. (2014) conducted a study on new triazolothiadiazole derivatives, including the compound , for their antiviral activity against HIV-1 and HIV-2, as well as for Eg5 inhibitory activity. The study provides insights into the compound's utility in developing treatments for viral infections and its role in cancer therapy through Eg5 inhibition (Khan et al., 2014).

Antioxidant Properties

In the realm of antioxidant research, Sunil et al. (2010) investigated the in vitro antioxidant properties of triazolo-thiadiazoles, showcasing their potential in combating oxidative stress. This application is crucial for diseases where oxidative damage plays a key role (Sunil et al., 2010).

Enzyme Inhibition for Therapeutic Applications

Baburajeev et al. (2015) developed novel triazolo-thiadiazoles as inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), showing efficacy in inhibiting cell invasion and decreasing tumor volumes, pointing to their therapeutic potential in cancer treatment (Baburajeev et al., 2015).